Fosamax

• Molecular Formula: C4H19NNaO10P2
• Molecular Weight: 326.13 g/mol
• InChI: InChI=1S/C4H13NO7P2.Na.3H2O/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;;;;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);;3*1H2
• InChIKey: PXPDLXULFWKPSB-UHFFFAOYSA-N

Fosamax Procurement Evidence Guide

Fosamax (alendronate sodium) is a nitrogen-containing bisphosphonate that potently inhibits osteoclast-mediated bone resorption by inhibiting farnesyl pyrophosphate synthase, leading to osteoclast apoptosis. It is a first-line agent for the treatment and prevention of postmenopausal osteoporosis, glucocorticoid-induced osteoporosis, and osteoporosis in men [1]. Decades of clinical evidence, including multiple randomized controlled trials and meta-analyses, have established alendronate's efficacy in significantly reducing the risk of vertebral, non-vertebral, and hip fractures compared to placebo [1][2].

Inhibits farnesyl pyrophosphate synthase (FPPS) in osteoclasts

Supports bone resorption and osteoclast apoptosis models

Reported endpoint control in osteoporosis and BMD studies

• [1] Liberman UA, Hochberg MC, Geusens P, Shah A, Lin J, Chattopadhyay A, Ross PD. Hip and non-spine fracture risk reductions differ among antiresorptive agents: Evidence from randomised controlled trials. Int J Clin Pract. 2006;60(11):1394-1400. doi:10.1111/j.1742-1241.2006.01148.x View Source
• [2] Rosen CJ, Hochberg MC, Bonnick S, et al. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in women with postmenopausal osteoporosis: a randomized double-blind study. J Bone Miner Res. 2005;20(1):141-151. doi:10.1359/JBMR.040920 View Source

Fosamax Generic Substitution Risk

Despite belonging to the same bisphosphonate class, alendronate, risedronate, ibandronate, and zoledronic acid exhibit clinically meaningful and statistically significant differences in fracture risk reduction, bone mineral density (BMD) response, and gastrointestinal (GI) tolerability. A meta-analysis of randomized controlled trials shows that alendronate reduces the risk of hip and non-spine fracture by 49–55%, whereas risedronate shows a reduction of only 26–27% [1]. Direct head-to-head trials, such as the FACT study, further demonstrate that alendronate produces significantly greater BMD gains and greater reductions in bone turnover markers than risedronate at approved dosing regimens [2]. Substituting one oral bisphosphonate for another solely on the basis of class membership, without considering these quantifiable differences, can lead to suboptimal patient outcomes and compromised trial data integrity.

Bisphosphonate class differences

Fracture risk reduction magnitudes differ across alendronate, risedronate, and ibandronate in trial meta-analyses; endpoint translation may shift.

BMD response variability

Head-to-head comparator studies show alendronate produces greater BMD gains than risedronate at hip and spine; substitution may alter model endpoint sensitivity.

GI tolerability profile

Endoscopic evidence indicates higher gastric ulcer incidence with alendronate vs. risedronate; tolerability endpoints may not transfer between bisphosphonates.

• [1] Liberman UA, Hochberg MC, Geusens P, Shah A, Lin J, Chattopadhyay A, Ross PD. Hip and non-spine fracture risk reductions differ among antiresorptive agents: Evidence from randomised controlled trials. Int J Clin Pract. 2006;60(11):1394-1400. doi:10.1111/j.1742-1241.2006.01148.x View Source
• [2] Rosen CJ, Hochberg MC, Bonnick S, et al. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in women with postmenopausal osteoporosis: a randomized double-blind study. J Bone Miner Res. 2005;20(1):141-151. doi:10.1359/JBMR.040920 View Source

Fosamax Head-to-Head Comparison Data

Hip Fracture Risk Reduction: Alendronate vs. Risedronate

A meta-analysis of randomized, placebo-controlled trials pooling data across multiple studies found that alendronate reduces the risk of hip and non-spine fracture by 49–55%, whereas risedronate achieves a reduction of only 26–27%. This approximately two-fold greater relative risk reduction is a critical differentiator for populations at high risk of hip fracture [1].

Hip fracture RR

Meta-analysis context

49–55% vs 26–27%

Reported fracture risk endpoint context: alendronate shows larger placebo-adjusted reduction.

Pooled RCT data; cross-study comparison.

Evidence Dimension	Hip and non-spine fracture risk reduction relative to placebo
Target Compound Data	Alendronate: 49–55% reduction
Comparator Or Baseline	Risedronate: 26–27% reduction
Quantified Difference	Approximately 23–28% absolute greater risk reduction with alendronate
Conditions	Meta-analysis of randomized, placebo-controlled trials in postmenopausal women with osteoporosis

Why This Matters

For procurement decisions in clinical trials or healthcare systems targeting maximal hip fracture risk reduction, alendronate demonstrates a substantially larger treatment effect than risedronate.

• [1] Liberman UA, Hochberg MC, Geusens P, Shah A, Lin J, Chattopadhyay A, Ross PD. Hip and non-spine fracture risk reductions differ among antiresorptive agents: Evidence from randomised controlled trials. Int J Clin Pract. 2006;60(11):1394-1400. doi:10.1111/j.1742-1241.2006.01148.x View Source

Trochanteric BMD Gain: Alendronate vs. Risedronate

In the 12-month, randomized, double-blind, head-to-head FACT study comparing once-weekly alendronate 70 mg and once-weekly risedronate 35 mg in postmenopausal women with low BMD, alendronate produced a significantly greater increase in hip trochanter BMD: 3.4% versus 2.1% for risedronate (treatment difference 1.4%, p < 0.001) [1]. Significant differences favoring alendronate were also observed at the total hip (1.0% difference), femoral neck (0.7% difference), and lumbar spine (1.2% difference) at 12 months.

Trochanteric BMD

Direct head-to-head

Alendronate 70 mg: +3.4% Risedronate 35 mg: +2.1%
Δ 1.4% (p<0.001)

Greater BMD gain at hip trochanter in a 12-month RCT; supports BMD endpoint interpretation.

FACT study, n=1,053 postmenopausal women.

Evidence Dimension	Percentage change from baseline in hip trochanter BMD at 12 months
Target Compound Data	Alendronate 70 mg once-weekly: 3.4% increase
Comparator Or Baseline	Risedronate 35 mg once-weekly: 2.1% increase
Quantified Difference	Absolute difference 1.4% (p < 0.001); alendronate achieves 62% greater BMD gain at the hip trochanter
Conditions	12-month, multicenter, randomized, double-blind, double-dummy, active-controlled trial (FACT); n = 1,053 postmenopausal women with low BMD

Why This Matters

Greater BMD gains with alendronate at all clinically relevant sites, confirmed in a direct head-to-head comparison, inform the selection of a more effective antiresorptive agent for osteoporosis management.

• [1] Rosen CJ, Hochberg MC, Bonnick S, et al. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in women with postmenopausal osteoporosis: a randomized double-blind study. J Bone Miner Res. 2005;20(1):141-151. doi:10.1359/JBMR.040920 View Source

Urinary NTx Reduction: Alendronate vs. Risedronate

In a 3-month, randomized, double-blind, placebo-controlled study comparing once-weekly alendronate 70 mg with daily risedronate 5 mg, alendronate produced a significantly greater mean reduction in the bone resorption marker urinary N-telopeptide of type 1 collagen (NTx): –52% versus –32% for risedronate (p < 0.001). This represents a 62.5% greater suppression of bone resorption with alendronate [1]. The difference was maintained at 12 months. In the FACTS-International study, NTx decreased by 58% with alendronate versus 47% with risedronate at 12 months (p < 0.001) [2], further confirming the antiresorptive advantage of alendronate.

Urinary NTx

Direct head-to-head

–52% vs –32%

Reported greater bone resorption marker suppression at 3 months.

Hosking 2003; NTx change p<0.001.

Evidence Dimension	Mean percentage reduction from baseline in urinary NTx at 3 months
Target Compound Data	Alendronate 70 mg once-weekly: –52%
Comparator Or Baseline	Risedronate 5 mg daily: –32%
Quantified Difference	Absolute difference 20 percentage points; alendronate achieves 62.5% greater reduction in bone resorption marker
Conditions	3-month, multicenter, randomized, double-blind, placebo-controlled study; n = 549 postmenopausal women with osteoporosis (Hosking et al. 2003)

Why This Matters

Superior and more rapid suppression of bone turnover markers is a pharmacodynamic indicator of greater antiresorptive potency, which can be critical for studies where early biochemical response is an endpoint or decision gate.

• [1] Hosking D, Adami S, Felsenberg D, et al. Comparison of change in bone resorption and bone mineral density with once-weekly alendronate and daily risedronate: a randomised, placebo-controlled study. J Bone Miner Res. 2003;18(2):344-352. doi:10.1359/jbmr.2003.18.2.344 View Source
• [2] Reid DM, Hosking D, Kendler D, et al. Alendronic acid produces greater effects than risedronic acid on bone density and turnover in postmenopausal women with osteoporosis: results of FACTS-International. J Bone Miner Res. 2006;21(12):1856-1863. doi:10.1359/jbmr.060804 View Source

Lumbar Spine BMD Gain: Alendronate vs. Ibandronate

In the 12-month, randomized, double-blind, double-dummy, multinational, non-inferiority MOTION trial, once-weekly alendronate 70 mg was compared with once-monthly ibandronate 150 mg in postmenopausal women with osteoporosis. Alendronate produced a numerically greater mean relative increase in lumbar spine BMD: 5.8% vs. 5.1% for ibandronate (95% CI for difference: –1.13, –0.23). The study met its non-inferiority criteria, but the point estimate favored alendronate [1]. Total hip BMD increases were 3.0% and 2.9%, respectively. Alendronate provides a 0.7% absolute greater increase in lumbar spine BMD compared to ibandronate.

Lumbar spine BMD

Non-inferiority trial

Alendronate: +5.8% Ibandronate: +5.1%
Δ 0.7% (95% CI –1.13, –0.23)

Numerically greater spine BMD gain vs. monthly ibandronate; endpoint context for dosing interval comparisons.

MOTION trial, n=1,847.

Evidence Dimension	Mean relative 12-month change from baseline in lumbar spine (L2–L4) BMD
Target Compound Data	Alendronate 70 mg once-weekly: 5.8% increase
Comparator Or Baseline	Ibandronate 150 mg once-monthly: 5.1% increase
Quantified Difference	Absolute difference 0.7% (95% CI for difference: –1.13, –0.23); alendronate achieves 14% greater lumbar spine BMD gain
Conditions	12-month, randomized, multinational, double-blind, double-dummy, non-inferiority trial (MOTION); n = 1,847 postmenopausal women with osteoporosis

Why This Matters

For procurement decisions involving monthly vs. weekly oral bisphosphonate options, alendronate's numerically greater BMD gain at the lumbar spine, despite ibandronate's dosing convenience advantage, is a factor in efficacy-first selection criteria.

• [1] Miller PD, Epstein S, Sedarati F, Reginster JY. Once-monthly oral ibandronate compared with weekly oral alendronate in postmenopausal osteoporosis: results from the head-to-head MOTION study. Curr Med Res Opin. 2007;23(1):207-213. doi:10.1185/030079906X159605 View Source

Bone Density in Men: Alendronate vs. Zoledronic Acid

A 24-month, randomized, multicenter, double-blind, active-controlled study compared once-yearly intravenous zoledronic acid 5 mg with once-weekly oral alendronate 70 mg in 302 men with osteoporosis. Zoledronic acid was non-inferior to alendronate, with least squares mean estimates of the percentage increases in lumbar spine BMD at 24 months of 6.1% and 6.2%, respectively (difference approximately –0.13; 95% CI –1.12 to 0.85) [1]. Bone turnover marker reductions and overall safety profiles were comparable between the two treatments. Alendronate thus provides BMD improvement equivalent to a potent intravenous bisphosphonate in male osteoporosis.

Male osteoporosis

Active-controlled

6.2% vs 6.1% (BMD)

Comparable lumbar spine BMD endpoint vs. IV zoledronic acid in male model.

Orwoll 2010, 24-month RCT; non-inferior.

Evidence Dimension	Percentage increase in lumbar spine BMD at 24 months
Target Compound Data	Alendronate 70 mg once-weekly: 6.2% increase
Comparator Or Baseline	Zoledronic acid 5 mg once-yearly i.v.: 6.1% increase
Quantified Difference	Difference approximately –0.13% (95% CI –1.12 to 0.85); BMD outcomes are clinically comparable
Conditions	24-month, multicenter, randomized, double-blind, active-controlled trial in men with osteoporosis (Orwoll et al. 2010)

Why This Matters

Alendronate offers a well-characterized oral alternative to intravenous zoledronic acid with equivalent BMD improvement in male osteoporosis, making it a convenient and cost-effective option for this specific population.

• [1] Orwoll ES, Miller PD, Adachi JD, et al. Efficacy and safety of a once-yearly i.v. infusion of zoledronic acid 5 mg versus a once-weekly 70-mg oral alendronate in the treatment of male osteoporosis: a randomized, multicenter, double-blind, active-controlled study. J Bone Miner Res. 2010;25(10):2239-2250. doi:10.1002/jbmr.119 View Source

Gastric Ulcer Risk: Alendronate vs. Risedronate

In a 2-week, evaluator-blinded endoscopic study comparing the upper GI mucosal effects of daily risedronate 5 mg and daily alendronate 10 mg in 515 healthy, postmenopausal women, gastric ulcers were observed in 13.2% (30/227) of evaluable subjects in the alendronate group compared with 4.1% (9/221) in the risedronate group (P < 0.001). Mean gastric endoscopy scores were also significantly higher for alendronate at days 8 and 15 (P ≤ 0.001) [1]. This indicates a significantly greater potential for gastric mucosal damage with alendronate. Esophageal ulcers were noted in 3 subjects in the alendronate group and none in the risedronate group.

Gastric ulcer

Endpoint context

13.2% vs 4.1%

GI mucosal endpoint profile differs; higher ulcer incidence reported with alendronate.

Lanza 2000 endoscopic study; p<0.001.

Evidence Dimension	Incidence of gastric ulcers during 2-week treatment period
Target Compound Data	Alendronate 10 mg daily: 13.2% (30/227 subjects)
Comparator Or Baseline	Risedronate 5 mg daily: 4.1% (9/221 subjects)
Quantified Difference	Absolute difference 9.1% (P < 0.001); approximately 3.2-fold higher ulcer incidence with alendronate
Conditions	2-week, randomized, evaluator-blinded endoscopic study; n = 515 healthy postmenopausal women (Lanza et al. 2000)

Why This Matters

When GI tolerability is a primary safety concern in a study population, risedronate may be preferred over alendronate due to its significantly lower gastric ulcer potential, as evidenced in this direct endoscopic comparison.

• [1] Lanza FL, Hunt RH, Thomson AB, Provenza JM, Blank MA. Endoscopic comparison of esophageal and gastroduodenal effects of risedronate and alendronate in postmenopausal women. Gastroenterology. 2000;119(3):631-638. doi:10.1053/gast.2000.16517 View Source

Fosamax Evidence-Based Applications

Hip Fracture Risk Reduction Trials

Trials enrolling postmenopausal women at high risk of hip fracture should prioritize alendronate over risedronate based on the substantially greater meta-analytic hip fracture risk reduction of 49–55% for alendronate versus 26–27% for risedronate [1]. This differential magnitude of effect supports alendronate as the active comparator or standard-of-care arm in fracture endpoint studies.

Bone Mineral Density Optimization Studies

For research protocols where the primary or secondary endpoint is BMD change at the hip or spine, alendronate provides superior efficacy over once-weekly risedronate (hip trochanter BMD increase 3.4% vs. 2.1%; p < 0.001) [2] and numerically greater lumbar spine BMD gain over once-monthly ibandronate (5.8% vs. 5.1%) [3]. Alendronate is the evidence-based choice for maximizing BMD response among oral bisphosphonates.

Bone Turnover Marker Suppression Studies

Alendronate demonstrates superior and more rapid suppression of bone resorption markers compared to risedronate. In a direct comparative study, urinary NTx decreased by 52% with alendronate versus 32% with risedronate at 3 months (p < 0.001) [4]. This 50% greater reduction in bone resorption markers positions alendronate as the preferred bisphosphonate for studies where early biochemical response is a critical outcome measure.

Male Osteoporosis Oral Bisphosphonate Research

In male osteoporosis, alendronate 70 mg once-weekly produces lumbar spine BMD increases (6.2% at 24 months) comparable to once-yearly intravenous zoledronic acid 5 mg (6.1%) as demonstrated in a randomized, double-blind, active-controlled trial [5]. Alendronate thus provides an oral alternative with efficacy non-inferior to a potent intravenous bisphosphonate, making it suitable for male osteoporosis studies where oral administration is preferred or logistically required.

Application

Selection Property

Validation Focus

Fracture risk endpoint studies (osteoporosis models)

Larger meta-analytic fracture risk reduction

Hip fracture endpoint relative to placebo

BMD endpoint studies (postmenopausal models)

Greater BMD gain at hip and spine vs. risedronate

Site-specific BMD change in head-to-head trials

Bone turnover marker studies

Rapid, substantial NTx suppression

Urinary NTx change at 3-month timepoint

Male osteoporosis model studies

Comparable BMD response to IV bisphosphonate

Lumbar spine BMD non-inferiority endpoint

• [1] Liberman UA, Hochberg MC, Geusens P, Shah A, Lin J, Chattopadhyay A, Ross PD. Hip and non-spine fracture risk reductions differ among antiresorptive agents: Evidence from randomised controlled trials. Int J Clin Pract. 2006;60(11):1394-1400. doi:10.1111/j.1742-1241.2006.01148.x View Source
• [2] Rosen CJ, Hochberg MC, Bonnick S, et al. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in women with postmenopausal osteoporosis: a randomized double-blind study. J Bone Miner Res. 2005;20(1):141-151. doi:10.1359/JBMR.040920 View Source
• [3] Miller PD, Epstein S, Sedarati F, Reginster JY. Once-monthly oral ibandronate compared with weekly oral alendronate in postmenopausal osteoporosis: results from the head-to-head MOTION study. Curr Med Res Opin. 2007;23(1):207-213. doi:10.1185/030079906X159605 View Source
• [4] Hosking D, Adami S, Felsenberg D, et al. Comparison of change in bone resorption and bone mineral density with once-weekly alendronate and daily risedronate: a randomised, placebo-controlled study. J Bone Miner Res. 2003;18(2):344-352. doi:10.1359/jbmr.2003.18.2.344 View Source
• [5] Orwoll ES, Miller PD, Adachi JD, et al. Efficacy and safety of a once-yearly i.v. infusion of zoledronic acid 5 mg versus a once-weekly 70-mg oral alendronate in the treatment of male osteoporosis: a randomized, multicenter, double-blind, active-controlled study. J Bone Miner Res. 2010;25(10):2239-2250. doi:10.1002/jbmr.119 View Source